Cas no 1373504-17-6 ({2-oxa-7-azaspiro4.5decan-3-yl}methanol)

• Product Name: {2-oxa-7-azaspiro4.5decan-3-yl}methanol
• CAS No: 1373504-17-6
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD22393423
• CID: 5179482
• PubChem ID: 129980766
• Update Time: 2025-10-30

{2-oxa-7-azaspiro4.5decan-3-yl}methanol Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-9-azaspiro[4.5]decan-3-ylmethanol
• {2-oxa-7-azaspiro4.5decan-3-yl}methanol

• MDL： MFCD22393423
• Inchi： 1S/C9H17NO2/c11-5-8-4-9(7-12-8)2-1-3-10-6-9/h8,10-11H,1-7H2
• InChI Key： SWZWGXDACVBSMB-UHFFFAOYSA-N
• SMILES： C1C2(CCCNC2)CC(CO)O1

Additional information on {2-oxa-7-azaspiro4.5decan-3-yl}methanol

Introduction to {2-oxa-7-azaspiro4.5decan-3-yl}methanol (CAS No. 1373504-17-6)

{2-oxa-7-azaspiro4.5decan-3-yl}methanol, identified by its CAS number 1373504-17-6, is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic ether features a complex heterocyclic core, combining an oxygen atom in a two-membered ring with an azacycloalkane framework, making it a fascinating subject for studying molecular interactions and potential therapeutic applications.

The compound's name, {2-oxa-7-azaspiro4.5decan-3-yl}methanol, highlights its intricate structural features. The spirocyclic nature of the molecule introduces a rigid framework that can influence its biological activity and reactivity. Specifically, the spiro center connects a five-membered azacycloalkane ring with a four-membered oxetane ring, creating a highly strained and potentially reactive system. This structural motif has been explored in various research contexts, particularly for designing novel scaffolds that exhibit enhanced binding affinity or selectivity towards biological targets.

Recent studies have begun to unravel the potential of {2-oxa-7-azaspiro4.5decan-3-yl}methanol in drug discovery and molecular recognition. The compound's unique stereochemistry and electronic properties make it an attractive candidate for developing small-molecule probes or inhibitors targeting specific enzymes or receptors. For instance, its spirocyclic core can mimic the conformational flexibility of natural products while providing additional steric constraints that may enhance binding interactions.

In the realm of medicinal chemistry, the incorporation of oxygen and nitrogen heteroatoms in spirocyclic structures has been shown to improve pharmacokinetic properties such as solubility and metabolic stability. {2-oxa-7-azaspiro4.5decan-3-yl}methanol exemplifies this trend, as its oxetane ring contributes to hydrophilicity while the azacycloalkane segment introduces hydrophobic interactions. Such balance is crucial for designing compounds that can effectively traverse biological membranes while maintaining stability in vivo.

One of the most compelling aspects of {2-oxa-7-azaspiro4.5decan-3-yl}methanol is its potential as a building block for more complex molecules. Researchers have leveraged its reactive sites—such as the hydroxymethyl group on the methanol moiety—to introduce additional functional groups or linkages. This modular approach has enabled the synthesis of libraries of derivatives with tailored properties, facilitating high-throughput screening for biological activity.

The compound's relevance extends to materials science and supramolecular chemistry as well. The spirocyclic framework can serve as a template for assembling supramolecular structures through non-covalent interactions, such as hydrogen bonding or π-stacking. Such assemblies are of interest for applications ranging from molecular sensors to self-assembling materials with specific functionalities.

Advances in computational chemistry have further enhanced the study of {2-oxa-7-azaspiro4.5decan-3-yl}methanol by allowing researchers to predict its behavior with high precision. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its conformational landscape and reactivity patterns, guiding experimental efforts toward more efficient synthetic routes and rational drug design.

Future directions in research may explore the use of {2-oxa-7-azaspiro4.5decan-3-y}methanol in combination therapies or as a precursor for next-generation therapeutics targeting neglected diseases. Its structural versatility suggests broad applicability across multiple therapeutic areas, including oncology, neurology, and infectious diseases. As our understanding of its properties grows, so too will its potential contributions to addressing unmet medical needs.

In summary, {2-oza-aspiro4-decan-y-methanol (CAS No.